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Compound of Interest

Compound Name: 2-Methyleicosane

Cat. No.: B074224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known safety and handling

precautions for 2-Methyleicosane. Due to the limited availability of specific toxicity and hazard

data for this compound in publicly accessible domains, this document synthesizes available

physicochemical properties and outlines general best practices for the safe handling of long-

chain alkanes. Professionals should handle this substance with the care accorded to new or

uncharacterized chemical entities.

Physicochemical Properties
Understanding the physical and chemical properties of a substance is the foundation of its safe

handling. The following table summarizes the key quantitative data for 2-Methyleicosane.
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Property Value Source

Molecular Formula C21H44
PubChem[1], ChemSrc,

Cheméo[2]

Molecular Weight 296.6 g/mol PubChem[1]

CAS Number 1560-84-5
PubChem[1], ChemSrc,

Cheméo[2]

Boiling Point 341.1 ± 5.0 °C at 760 mmHg ChemSrc

Flash Point 125.9 ± 10.8 °C ChemSrc

Density 0.8 ± 0.1 g/cm³ ChemSrc

Vapor Pressure 0.0 ± 0.4 mmHg at 25°C ChemSrc

LogP (Octanol/Water Partition

Coefficient)
11.73 ChemSrc

Refractive Index 1.442 ChemSrc

Hazard Identification and Classification
According to the information reported to the European Chemicals Agency (ECHA), 2-
Methyleicosane is not classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals.[1] However, the absence of a

formal classification does not imply that the substance is entirely without risk. It is prudent to

handle it as a substance with potential, uncharacterized hazards.

Safety and Handling Precautions
Given the lack of a specific Safety Data Sheet (SDS), the following handling precautions are

based on general best practices for similar long-chain alkanes and laboratory chemicals.

Engineering Controls
Work in a well-ventilated area. The use of a chemical fume hood is recommended, especially

when heating the substance or when aerosols may be generated.
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Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile gloves). Inspect

gloves for integrity before use.

Skin and Body Protection: A lab coat should be worn. For larger quantities or where

splashing is possible, additional protective clothing may be necessary.

General Hygiene
Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store away from strong oxidizing agents.

First Aid Measures
In the event of exposure, follow these general first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures
Spills: In case of a small spill, absorb the material with an inert, non-combustible absorbent

material (e.g., sand, earth, vermiculite). Place the absorbed material in a suitable, labeled

container for disposal. For larger spills, evacuate the area and follow emergency procedures.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

allow the substance to enter drains or waterways.

Experimental Protocols
Detailed experimental protocols for the safety and toxicity assessment of 2-Methyleicosane
are not currently available in the public domain. Researchers planning to conduct such studies

should adhere to established OECD (Organisation for Economic Co-operation and

Development) guidelines for the testing of chemicals for properties such as acute toxicity, skin

and eye irritation, and mutagenicity.

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of laboratory

chemicals like 2-Methyleicosane.

Safe chemical handling workflow.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety training and a thorough risk assessment. Always consult the most current

safety information and adhere to your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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